(E)-9,9,9-Trideuterio-4-hydroxynon-2-enal
(E)-9,9,9-Trideuterio-4-hydroxynon-2-enal
4-hydroxy Nonenal-d3 (4-HNF-d3) contains three deuterium atoms at the terminal methyl position. It is intended for use as an internal standard for the quantification of 4-HNE by GC- or LC-mass spectrometry. 4-HNE is a lipid peroxidation product derived from oxidized ω-6 polyunsaturated fatty acids such as arachidonic acid. 4-HNE is widely used as a marker of lipid peroxidation. It exhibits various biological activities such as cytotoxicity, growth inhibiting activity, genotoxicity, and chemotactic activity. 4-HNE inhibits pro-oxidant-induced Ca2+ release from mitochondria at 10-50 µM.
Brand Name:
Vulcanchem
CAS No.:
148706-06-3
VCID:
VC0163526
InChI:
InChI=1S/C9H16O2/c1-2-3-4-6-9(11)7-5-8-10/h5,7-9,11H,2-4,6H2,1H3/b7-5+/i1D3
SMILES:
CCCCCC(C=CC=O)O
Molecular Formula:
C9H16O2
Molecular Weight:
159.24 g/mol
(E)-9,9,9-Trideuterio-4-hydroxynon-2-enal
CAS No.: 148706-06-3
Reference Standards
VCID: VC0163526
Molecular Formula: C9H16O2
Molecular Weight: 159.24 g/mol
| CAS No. | 148706-06-3 |
|---|---|
| Product Name | (E)-9,9,9-Trideuterio-4-hydroxynon-2-enal |
| Molecular Formula | C9H16O2 |
| Molecular Weight | 159.24 g/mol |
| IUPAC Name | (E)-9,9,9-trideuterio-4-hydroxynon-2-enal |
| Standard InChI | InChI=1S/C9H16O2/c1-2-3-4-6-9(11)7-5-8-10/h5,7-9,11H,2-4,6H2,1H3/b7-5+/i1D3 |
| Standard InChIKey | JVJFIQYAHPMBBX-PKJLGKQPSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])CCCCC(/C=C/C=O)O |
| SMILES | CCCCCC(C=CC=O)O |
| Canonical SMILES | CCCCCC(C=CC=O)O |
| Description | 4-hydroxy Nonenal-d3 (4-HNF-d3) contains three deuterium atoms at the terminal methyl position. It is intended for use as an internal standard for the quantification of 4-HNE by GC- or LC-mass spectrometry. 4-HNE is a lipid peroxidation product derived from oxidized ω-6 polyunsaturated fatty acids such as arachidonic acid. 4-HNE is widely used as a marker of lipid peroxidation. It exhibits various biological activities such as cytotoxicity, growth inhibiting activity, genotoxicity, and chemotactic activity. 4-HNE inhibits pro-oxidant-induced Ca2+ release from mitochondria at 10-50 µM. |
| Synonyms | 4-HNE-d3 |
| Reference | 1.Pryor, W.A. and Porter, N.A. Suggested mechanisms for the production of 4-hydroxy-2-nonenal from the autoxidation of polyunsaturated fatty acids. Free Radical Biology & Medicine 8, 541-543 (1990). |
| PubChem Compound | 10034884 |
| Last Modified | Nov 11 2021 |
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